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Compound of Interest

Compound Name: Dichloromaleic anhydride

Cat. No.: B073337

An In-depth Guide for Scientists and Drug Development Professionals on the Safe Handling,
Storage, and Disposal of Dichloromaleic Anhydride, Including an Overview of its
Toxicological Profile and Reactivity.

This technical whitepaper provides a comprehensive overview of the safety and handling
considerations for dichloromaleic anhydride. It is intended for researchers, scientists, and
professionals in the drug development field who may work with this compound. This guide
consolidates key data from safety data sheets, regulatory guidelines, and scientific literature to
ensure safe laboratory practices.

Chemical and Physical Properties

Dichloromaleic anhydride is a beige crystalline solid. A summary of its key physical and
chemical properties is presented in the table below.
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Property Value Source
Molecular Formula C4Cl203

Molecular Weight 166.95 g/mol

CAS Number 1122-17-4

Melting Point ~120 °C

Boiling Point 170.5 °C @ 760 mmHg

Density 1.8+ 0.1 g/cm3

Flash Point 74.1£23.6 °C

Appearance Beige crystalline solid

Hazard Identification and Classification

Dichloromaleic anhydride is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Source:

Signal Word: Warning

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with
dichloromaleic anhydride.
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3.1. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles that meet the standards of EN 166 (EU) or
NIOSH (US).

Hand Protection: Handle with chemical-resistant gloves (e.qg., butyl rubber, nitrile rubber) that
have been inspected prior to use. Follow proper glove removal technique to avoid skin
contact.

Skin and Body Protection: Wear a lab coat, long-sleeved clothing, and closed-toe shoes.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and acid gases if working outside of a fume hood or if dust is generated.

3.2. Engineering Controls
o Work in a well-ventilated area, preferably in a chemical fume hood.

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.

3.3. Storage Conditions
o Store in a cool, dry, and well-ventilated place.
o Keep the container tightly closed to prevent contact with moisture, as it is moisture-sensitive.

o Store away from incompatible materials such as strong oxidizing agents, strong bases, and

water.

Emergency Procedures

4.1. First Aid Measures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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« In case of skin contact: Immediately remove all contaminated clothing. Wash the affected
area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation
persists.

« If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek medical attention.

« If swallowed: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

4.2. Fire-Fighting Measures

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific hazards: When heated, it may emit toxic fumes, including hydrogen chloride gas
and carbon oxides.

e Protective equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

4 3. Accidental Release Measures

e Personal precautions: Avoid breathing dust and contact with the substance. Wear
appropriate PPE.

¢ Environmental precautions: Prevent entry into drains and waterways.

o Methods for cleaning up: Sweep up the solid material, avoiding dust generation, and place it
in a suitable, closed container for disposal.

Toxicological Information and Experimental
Protocols

Dichloromaleic anhydride is a known skin and eye

 To cite this document: BenchChem. [Dichloromaleic Anhydride: A Technical Safety and
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[https://www.benchchem.com/product/b073337#dichloromaleic-anhydride-safety-data-sheet-
sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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